Cas no 156447-67-5 (Benzoic acid, 3,4-bis(decyloxy)-, methyl ester)

Benzoic acid, 3,4-bis(decyloxy)-, methyl ester structure
156447-67-5 structure
Product Name:Benzoic acid, 3,4-bis(decyloxy)-, methyl ester
CAS No:156447-67-5
MF:C28H48O4
MW:448.678329467773
CID:1335134
PubChem ID:71354063
Update Time:2025-04-20

Benzoic acid, 3,4-bis(decyloxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3,4-bis(decyloxy)-, methyl ester
    • methyl 3,4-didecoxybenzoate
    • 156447-67-5
    • METHYL 3,4-BIS(DECYLOXY)BENZOATE
    • DTXSID70778769
    • Inchi: 1S/C28H48O4/c1-4-6-8-10-12-14-16-18-22-31-26-21-20-25(28(29)30-3)24-27(26)32-23-19-17-15-13-11-9-7-5-2/h20-21,24H,4-19,22-23H2,1-3H3
    • InChI Key: OFVCKZTZIBFHNA-UHFFFAOYSA-N
    • SMILES: O(C1C=C(C(=O)OC)C=CC=1OCCCCCCCCCC)CCCCCCCCCC

Computed Properties

  • Exact Mass: 448.35544
  • Monoisotopic Mass: 448.35526001g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 22
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76
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